Cas no 898350-40-8 (1-({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(phenyl)methyl)piperidin-4-ol)

1-({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(phenyl)methyl)piperidin-4-ol structure
898350-40-8 structure
Product Name:1-({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(phenyl)methyl)piperidin-4-ol
CAS No:898350-40-8
MF:C18H22N4O2S
MW:358.457882404327
CID:5481403
PubChem ID:18576352
Update Time:2023-11-21

1-({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(phenyl)methyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-5-((4-hydroxypiperidin-1-yl)(phenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
    • F2631-0755
    • AKOS024665444
    • 898350-40-8
    • 1-({2-ethyl-6-hydroxy-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}(phenyl)methyl)piperidin-4-ol
    • 2-ethyl-5-[(4-hydroxypiperidin-1-yl)-phenylmethyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
    • 1-({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(phenyl)methyl)piperidin-4-ol
    • Inchi: 1S/C18H22N4O2S/c1-2-14-19-18-22(20-14)17(24)16(25-18)15(12-6-4-3-5-7-12)21-10-8-13(23)9-11-21/h3-7,13,15,23-24H,2,8-11H2,1H3
    • InChI Key: GLTXWNWBTOACAL-UHFFFAOYSA-N
    • SMILES: S1C2=NC(CC)=NN2C(=C1C(C1C=CC=CC=1)N1CCC(CC1)O)O

Computed Properties

  • Exact Mass: 358.14634713g/mol
  • Monoisotopic Mass: 358.14634713g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 102Ų

1-({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(phenyl)methyl)piperidin-4-ol Pricemore >>

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